Cas no 91036-71-4 (1-Octanesulfonic acid,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-, magnesium salt (2:1))

• Product Name: 1-Octanesulfonic acid,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-, magnesium salt (2:1)
• CAS No: 91036-71-4
• MF: C₁₆F₃₄MgO₆S₂
• MW: 1022.54832267761
• CID: 814255
• PubChem ID: 20401167
• Update Time: 2025-04-19

1-Octanesulfonic acid,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-, magnesium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• 1-Octanesulfonic acid,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-, magnesium salt (2:1)
• magnesium bis[heptadecafluorooctanesulphonate]
• magnesium,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctane-1-sulfonate
• EINECS 293-022-7
• Magnesium perfluorooctanesulfonate
• DTXSID80881314
• SCHEMBL11118541
• Magnesium bis(heptadecafluorooctanesulphonate)
• NS00092520
• 91036-71-4

• Inchi： 1S/2C8HF17O3S.Mg/c2*9-1(10,3(13,14)5(17,18)7(21,22)23)2(11,12)4(15,16)6(19,20)8(24,25)29(26,27)28;/h2*(H,26,27,28);/q;;+2/p-2
• InChI Key： KZCDJBJGWSCZRY-UHFFFAOYSA-L
• SMILES： S(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(=O)(=O)[O-].S(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(=O)(=O)[O-].[Mg+2]

Computed Properties

• Exact Mass: 286.135765
• Monoisotopic Mass: 286.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C